To address challenges associated with climate change, population growth and decline in international trade linked to the COVID-19 pandemic, determining whether national crop production can meet populations’ requirements and contribute to socio-economic resilience is crucial. Three crop models and three global climate models were used in conjunction with predicted population changes. Compared with wheat production in 2000–2010, total production and per capita wheat production were significantly (P 0.05) from the baseline level (127.9 ± 1.3 kg). The average per capita production in Loess Plateau and Gansu-Xinjiang subregions declined. In contrast, per capita production in the Huanghuai, Southwestern China, and Middle-Lower Yangtze Valleys subregions increased. The results suggest that climate change will increase total wheat production in China, but population change will partly offset the benefits to the grain market. In addition, domestic grain trade will be influenced by both climate and population changes. Wheat supply capacity will decline in the main supply areas. Further research is required to address effects of the changes on more crops and in more countries to obtain deeper understanding of the implications of climate change and population growth for global food production and assist formulation of robust policies to enhance food security.

Traditional vegetables are very important for food and nutrition security in sub-Saharan Africa but have not received much attention in crop improvement research. One exception is amaranth (Amaranthus spp.) for which international breeding research began at the World Vegetable Center in Tanzania in 2004. This study is the first impact evaluation of this research program. It uses a representative sample of 1,355 amaranth-producing households from five agroecological zones of Tanzania to collect questionnaire-based data and plant material. The genetic identity of the amaranth cultivars used by the farmers was identified using DNA fingerprinting, while the impact on crop yield, production cost and sales was quantified using propensity score matching. The analysis shows that 66% of Tanzania’s cultivated area under amaranth uses cultivars derived from the amaranth breeding program. These cultivars had a mean vegetable yield that was 6.1 ton/ha higher (+ 48%; p = 0.002) than that of other cultivars, while there was no significant impact on the cost of production or quantity sold. This suggests tremendous impact of genetic improvement research in traditional vegetables.

During the last decade, post-harvest losses (PHL) reduction has been topping the agenda of governments as a pathway for addressing food security, poverty, and nutrition challenges in Africa. Using survey data from 579 households, we investigated the factors that affect farmers’ decisions to adopt post-harvest technologies: mechanized shelling, drying tarpaulins, and airtight storage validated for reducing PHL in Tanzania’s maize-based systems, and the impacts on households’ food security and welfare. Mechanized shelling addressed a labor issue, while tarpaulins and airtight storage addressed product quality and quantity concerns. The results revealed large farm sizes and location in higher production potential zones (proxies for higher production scale) and neighbors' use of the technologies as universal drivers for adoption. Access to credit and off-farm income were unique determinants for airtight storage, while group membership increased the probability of adopting drying tarpaulin and airtight storage. The technologies have positive impacts on food security and welfare: drying tarpaulins and airtight storage significantly increased food availability (18–27%), food access (24–26%), and household incomes (112–155%), whereas mechanized shelling improved food and total expenditures by 49% and 68%, respectively. The share of total household expenditure on food decreased by 42%, 11%, and 51% among tarpaulin, mechanized shelling, and airtight storage adopter households, signaling significant improvements in food security and reductions in vulnerability. The results point to the need for policy support to enhance the adoption of these technologies, knowledge sharing among farmers, and financial resources access to support investments in the technologies.

In order to make progress towards Sustainable Development Goal 2 – Zero Hunger - we must acquire a better understanding of what continues to hamper achieving food security, particularly in contexts where progress has been achieved, but has then faltered. This article investigates access to nutrition and food services in three of the Indian state of Odisha’s traditionally poorer districts, where a large number of the state’s most marginalised populations live. Semi-structured interviews were carried out in 11 villages. The Dixon-Woods Candidacy Model was employed to provide greater insight into the experiences of access to health and nutrition services, from both the supply and the demand sides. We found that there are many points along the journey that hamper access. We identified two levels of gatekeepers that can create (or remove) barriers, the first as front-line service providers and the second as high-level officials. The candidacy model shows that marginalisation caused by identity, poverty and education disparities hampers progress throughout this journey. This article aims to provide a view to improve our understanding of access to health, food and nutrition services, to improve food security, and to show the value of the candidacy model applied to an LMIC health setting.

While the health and environmental impacts of using biomass fuels for cooking are well-established in the literature, there is little empirical evidence on the impacts of such dirty cooking fuels on household food security. In this paper, we assess the impact of using biomass fuels on the daily number of meals consumed in India using a household-level panel covering six districts over the period (2015–2018). We apply Poisson fixed effects models and Kernel matching difference-in-difference estimation and find that using dirty fuel as primary cooking fuel reduces the number of meals per day with an estimated 1.5%. We derive that the effect of cooking fuel type is equivalent to an impact on nutrition from a 2.6 to 6.25% change in household expenditures, given estimated calorie-income elasticity for India in the literature. In addition, our results reveal that the use of dirty cooking fuel is associated with increased time for cooking, increased frequency of fuelwood collection and lower satisfaction with the cooking arrangement – which can partially explain the negative effect on nutrition. In terms of policy implications, the results thus highlight important synergies not only between the type of cooking fuel and food security, but also the time saving associated with a clean cooking fuel could imply a considerable improvement in women’s wellbeing and could be beneficial from a gender equality perspective.

With 40% of the South African population experiencing moderate to severe food insecurity and climate change predicted to impact agriculture negatively, there is a future role for inland fisheries to help feed 60 million people. To support the expansion of inland fisheries, reducing the current postharvest losses of ~25% of fish requires improving the current preservation and storage techniques. This review aims to assess the potential benefits for Sub-Saharan Africa’s freshwater aquaculture and fisheries to utilise an emerging technology to reduce postharvest losses, using South Africa as a case study. We demonstrate the potential for plasma activated water (PAW) for preserving fresh fish. PAW offers non-thermal and non-toxic bacterial inactivation. Considered safe for human use, PAW is currently used in medical applications and has been investigated as a postharvest sanitiser for many fruits and vegetables, effectively increasing the shelf life of fresh food. The limited studies of PAW treatment of fresh fish show increased shelf life with some generally insignificant changes to quality. This novel treatment's success depends on the optimisation of application methods, including PAW-derived ice (PAWDI). To strengthen the value chain of the fresh fish industry, PAW/PAWDI could extend the shelf life of fish from origin to market. Investment in food supply chain development would preserve more harvested fish and improve the quality. Utilising solar power to produce PAW or PAWDI in situ potentially offers benefits for the small communities of inland fisheries to commercial production. This technology as well as changes to traditional preservation and transport chains could be utilised in other Sub-Saharan African nations.

Resilience, defined as the ability of a system to adapt in the presence of a disruptive event, has been of great interest with food systems for some time now. The goal of this research was to build understanding about resilient food systems that will withstand and recover from disruptions in a way that ensures a sufficient supply of food for all. In large, developed countries such as the USA and Canada, the food supply chain relies on a complex web of interconnected systems, such as water and energy systems, and food production and distribution are still very labor-intensive. Thanks to economies of scale and effective use of limited resources, potential cost savings support a push towards a more centralized system. However, distributed systems tend to be more resilient. Although distributed production systems may not be economically justifiable than centralized ones, they may provide a more resilient alternative. This study focused on the supply-side aspects of the food system and the food system's water, energy, and workforce disruptions to be considered for the resilience assessment for the USA, with an example for the state of Texas. After the degree of centralization (DoC) was calculated, the resilience of a food system was measured. Next, the relationship between labor intensity and production of six major food groups was formulated. The example for Texas showed that the decentralization of food systems will improve their resilience in responding to energy and water disruptions. A 40 percent reduction in water supply could decrease the food system performance by 28%. A negative correlation was found between the resilience and DoC for energy disruption scenarios. A 40 percent reduction in energy supply could decrease the food system performance by 34%. In contrast, achieving a more resilient food system in responding to labor shortage supports a push towards a more centralized system the decentralization of food systems can in fact, improve their resilience in responding to disruptions in the energy and water inputs. In contrast, achieving a more resilient food system in responding to labor shortage supports a push towards a more centralized system.

Sub-Saharan Africa has a high prevalence of food insecurity. Small pelagic fish such as Silver cyprinid (Rastrineobola argentea) which is indigenous to Lake Victoria, can be a nutritious animal sourced food that contributes to a more nutrient dense diet. Potential sustainable catch of Silver cyprinid is estimated at 2 million tonnes yearly, which is four times the amount of the current catch. Whole sun-dried Silver cyprinid was purchased from several markets in Kenya and analysed for nutrient composition, microbial counts and metal content. The results show that utilizing the whole potential catch of Silver cyprinid would provide a significant daily source of vitamin B12, calcium, zinc and iron to the roughly 33 million people living in the Lake Victoria basin. Heavy metal concentration appears to be low, but other food safety aspects like microbial counts call for value chain improvements. We conclude that the underutilized potential of sun-dried Silver cyprinid could substantially contribute to fight malnutrition and food insecurity by providing an affordable nutrient dense animal sourced food to a large number of people. It also highlights the need to improve the value chains to increase the safety of these products.

Poultry is one of the fastest-growing agricultural sectors in India and its demand is said to be rising. There is a perception that higher incomes, growing population, urbanisation, and increased productivity in the industry have influenced Indian poultry consumption. However, consumer surveys have shown that the average poultry consumption in India has remained low. With this in mind, the paper analysed household determinants of chicken and egg consumption within the Indian population, using two rounds of National Sample Survey data (1993–1994 and 2011–2012). By conducting a spatiotemporal analysis of household consumption and expenditure survey and by using truncated Double Hurdle and Unconditional Quantile regressions (UQR) models, this study explored socio-economic and food system determinants of chicken and egg consumption in India. Key results highlight that while consumption has increased marginally over twenty years, supply-side determinants, such as price and poultry production concentration, influenced heterogenous consumption patterns in India. We also find evidence that historically marginalised groups consumed more chicken and eggs in comparison to non-marginalised groups and preliminary evidence suggests how household gender dynamics influence different consumption patterns. Adequate consumption of poultry is important to improve nutrient-deficient diets of vulnerable groups in India. Our findings on demand side determinants of poultry products are crucial to support consumer tailored actions to improve nutritional outcomes along with the Indian poultry sector policy planning.

In this article we analyse the resilience of food systems’ actors exposed to violent conflicts, using primary data collected in the Yagha province of Burkina Faso. The different resilience strategies adopted by actors of the local food systems when faced with recurrent attacks and high level of insecurity are analysed. We also analyse the factors that may explain why those actors demonstrate different capacities to resist and to adapt to shocks. For this purpose, we use a series of econometric models in which the change in actors’ economic activity is linked to a series of variables, including their exposure to insecurity, sociodemographic characteristics, wealth and social network. Overall, our analysis shows that local food system actors have reduced the volume of their economic activity by about 50% between mid-2020 and mid-2021. The analysis also reveals that actors who were exposed to more frequent violent events are more likely to have opted for strategies that are detrimental for their businesses; and that food system actors who have broader social networks are able to mitigate better the impact of armed conflict. In contrast, no robust evidence was found about the potential mitigating effect of actor’s individual wealth. The article concludes by a series of short recommendations.